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Abstract

The XR Bond system represents a significant development in the field of dental adhesive
technology. As a multi-component dentin bonding agent, it was designed for dental restorative
research to enhance the adhesion between composite resins and dentin. This technical guide
provides a comprehensive overview of the discovery, history, and core technical specifications
of the XR Bond system. It details the chemical composition, mechanism of action, and key in-
vitro performance data derived from seminal research studies. Detailed experimental protocols
for shear bond strength, microleakage, and scanning electron microscopy (SEM) analysis are
provided to facilitate reproducible research. Furthermore, this guide includes visualizations of
the chemical components and experimental workflows to elucidate the logical and procedural
relationships inherent in the evaluation of this adhesive system.

Discovery and History

The XR Bond system emerged during a period of significant innovation in adhesive dentistry,
likely in the late 1980s. This era saw the evolution from first-generation adhesives, which had
weak and unstable bonds, to more sophisticated systems. The second generation of bonding
agents, introduced in the late 1970s, utilized ionic bonding between polymerizable
phosphonates and the calcium in the tooth structure[1][2]. The XR Bond system is a
continuation and refinement of this approach, belonging to the third or fourth generation of
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dental adhesives[3]. These generations aimed to create a more durable and predictable bond
to dentin, a substrate historically more challenging to adhere to than enamel[4].

The development of the XR Bond was driven by the need to address key challenges in
restorative dentistry: ensuring a strong and lasting bond for composite restorations, minimizing
microleakage at the restoration-tooth interface, and preventing secondary caries[4]. Research
on the XR Bond system, often in conjunction with a glass ionomer liner, demonstrated its
potential to significantly reduce the incidence of recurrent lesions and improve the marginal
seal of restorations[4][5].

Key historical context for the development of phosphonated adhesives like the XR Bond
includes:

» 1955: Dr. Michael Buonocore's pioneering work on acid-etching enamel, which laid the
foundation for modern adhesive dentistry[1][6].

o Late 1970s: Introduction of second-generation adhesives that incorporated polymerizable
phosphonates to bond to calcium in the tooth structure[1][2].

e 1980s: Emergence of multi-component adhesive systems that separated the etching,
priming, and bonding steps to optimize adhesion to both enamel and dentin[1]. The XR
Bond system, with its primer and bonding agent, is a product of this evolution[4].

Core Technical Specifications
Chemical Composition

The XR Bond system is a multi-component adhesive. Its efficacy is derived from the
synergistic action of its distinct chemical constituents:

o Primer: The primer contains a phosphonate dimethacrylate. This acidic monomer is designed
to modify the dentin smear layer and prepare the dentin surface for bonding[5].

e Bonding Agent: The bonding agent is a phosphonated BIS-GMA (Bisphenol A-glycidyl
methacrylate) resin. This component establishes a chemical bond with the calcium ions in
the hydroxyapatite of the dentin and copolymerizes with the restorative composite resin,
forming a durable adhesive interface.
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The general chemical structures of these components are foundational to its function. The
phosphonate groups are crucial for chemical adhesion to the calcium in hydroxyapatite, while
the methacrylate groups enable polymerization and covalent bonding to the composite resin.

Mechanism of Action

The adhesion of the XR Bond system to dentin is achieved through a combination of
micromechanical interlocking and chemical bonding. The process can be summarized as
follows:

Surface Preparation: The dentin surface is prepared, which may involve etching depending
on the specific protocol.

o Primer Application: The phosphonate dimethacrylate primer is applied to the dentin. It
infiltrates the collagen network and modifies the smear layer, enhancing the wettability of the
surface.

» Bonding Agent Application: The phosphonated BIS-GMA bonding agent is then applied. The
phosphonic acid groups interact with the calcium of the hydroxyapatite, forming an ionic
bond.

o Polymerization: Upon light-curing, the methacrylate groups of the primer and bonding agent
polymerize, creating a cross-linked polymer matrix that is mechanically interlocked with the
dentin and chemically bonded to the subsequently placed composite resin. This resin-
infiltrated layer is known as the "hybrid layer."

Quantitative Performance Data

The performance of the XR Bond system has been evaluated in several in-vitro studies. The
following tables summarize the key quantitative findings.

Table 1: Shear Bond Strength

] Mean Shear Bond Standard Deviation
Adhesive System Substrate
Strength (MPa) (MPa)
XR Bond Dentin 15.6 3.7
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Data from a 1989 study evaluating a new resin dentin adhesive consisting of a phosphonate
dimethacrylate primer and a phosphonated BIS-GMA bonding agent.

Table 2: Microleakage and Caries Inhibition

. Microleakage at ] .
Restoration . Recurrent Lesion Zones of Caries
Dentin/Cementum . . .
Method ] Size Reduction Inhibition
Margins

] ] Ineffective at reducing o
Resin Adhesive Alone ] Significant Not Reported
microleakage

XR Bonding System .

) o o Present in 75% of
with Glass lonomer Very Minimal Significant )
¥ restorations

iner

Data from a 1991 in-vitro study by Swift et al. evaluating the effects of the XR Bonding system
on recurrent caries.[5] In a separate 6-month study, the microleakage associated with XR Bond
was found to be statistically similar to Gluma, another dentinal bonding agent, and significantly
better than Tenure[7].

Detailed Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the
performance of the XR Bond system. These protocols are synthesized from standard practices
in dental materials research and specific details from studies evaluating phosphonated
adhesives.

Shear Bond Strength Testing

Objective: To determine the adhesive strength of the XR Bond system to dentin.
Materials and Methods:
» Tooth Preparation:

o Extracted human molars, free of caries, are stored in a 0.5% chloramine-T solution.
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o The occlusal surfaces are sectioned to expose a flat dentin surface.

o The dentin surface is polished with 600-grit silicon carbide paper under water to create a
standardized smear layer.

o The teeth are embedded in acrylic resin with the exposed dentin surface parallel to the
base.

e Bonding Procedure:

o The dentin surface is etched with 37% phosphoric acid for 15 seconds, rinsed for 10
seconds, and gently air-dried, leaving a visibly moist surface.

o The XR Bond primer is applied to the dentin surface and gently air-dried for 5 seconds.

o Athin layer of the XR Bond bonding agent is applied and light-cured for 20 seconds.

o Acylindrical mold (e.g., 2.5 mm diameter, 3 mm height) is placed on the bonded surface
and filled with a composite resin (e.g., Herculite XR).

o The composite is light-cured for 40 seconds.

e Specimen Storage and Thermocycling:

o The bonded specimens are stored in distilled water at 37°C for 24 hours.

o Specimens may be subjected to thermocycling (e.g., 500 cycles between 5°C and 55°C
with a 30-second dwell time) to simulate oral conditions.

e Testing:

o The specimens are mounted in a universal testing machine.

o Ashear load is applied to the base of the composite cylinder at a crosshead speed of 0.5
mm/min until failure occurs.

o The force at failure is recorded in Newtons and converted to Megapascals (MPa) by
dividing by the bonded area.
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o Failure Mode Analysis:

o The debonded surfaces are examined under a stereomicroscope at 40x magnification to
classify the failure mode as adhesive, cohesive in dentin, cohesive in composite, or mixed.

Microleakage Evaluation

Objective: To assess the marginal sealing ability of the XR Bond system.
Materials and Methods:
o Cavity Preparation:

o Standardized Class V cavities are prepared on the buccal surfaces of extracted human
molars, with the occlusal margin in enamel and the gingival margin in dentin/cementum.

o Restoration:

o The cavities are restored using the XR Bond system and a composite resin according to
the manufacturer's instructions. A glass ionomer liner may be applied before the adhesive.

e Thermocycling:

o The restored teeth are subjected to thermocycling as described in the shear bond strength
protocol.

e Dye Penetration:

o The tooth surfaces, except for 1 mm around the restoration margins, are coated with two
layers of nail varnish.

o The teeth are immersed in a 0.5% basic fuchsin or 50% silver nitrate solution for 24 hours.

o The teeth are thoroughly rinsed and sectioned longitudinally through the center of the
restorations.

e Scoring:
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o The sections are examined under a stereomicroscope, and dye penetration is scored
using a 0-4 scale:

0 = No dye penetration.

1 = Dye penetration up to one-third of the cavity depth.

2 = Dye penetration up to two-thirds of the cavity depth.

3 = Dye penetration along the entire cavity wall.

4 = Dye penetration to the axial wall and into the dentinal tubules.

Scanning Electron Microscopy (SEM) Analysis of the
Adhesive Interface

Objective: To visually inspect the morphology of the hybrid layer and resin tags formed by the
XR Bond system.

Materials and Methods:
e Specimen Preparation:

o Bonded specimens are prepared as for the shear bond strength test on flat dentin
surfaces.

o After 24 hours of water storage, the specimens are sectioned perpendicular to the bonded
interface using a slow-speed diamond saw under water cooling.

» Polishing and Etching:

o The sectioned surfaces are polished with a series of silicon carbide papers of decreasing
grit size, followed by diamond pastes down to 1 pum.

o The polished surfaces are then acid-etched (e.g., 37% phosphoric acid for 10 seconds) to
demineralize the dentin and expose the hybrid layer.
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o The specimens are then immersed in 5% sodium hypochlorite for 2 minutes to dissolve
the collagen fibrils within the hybrid layer.

e Dehydration and Coating:

o The specimens are dehydrated in a series of ascending concentrations of ethanol (e.g.,
70%, 80%, 90%, 99%).

o The dehydrated specimens are mounted on aluminum stubs and sputter-coated with a thin
layer of gold or palladium.

e Imaging:

o The specimens are examined using a scanning electron microscope at various
magnifications (e.g., 500x to 5000x) to observe the hybrid layer, resin tags, and the overall
quality of the adhesive interface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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